Cas no 41775-76-2 (1,4,7-Trioxa-10-azacyclododecane)

• Product Name: 1,4,7-Trioxa-10-azacyclododecane
• CAS No: 41775-76-2
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• MDL: MFCD00134269
• CID: 333117
• PubChem ID: 87562998
• Update Time: 2025-06-14

1,4,7-Trioxa-10-azacyclododecane Chemical and Physical Properties

Names and Identifiers

• 1,4,7-Trioxa-10-azacyclododecane
• 1-Aza-12-crown 4-Ether
• Aza-12-crown-4
• QNSRHBOZQLXYNV-UHFFFAOYSA-N
• Oprea1_780524
• HMS1607N16
• STK653263
• FCH1115536

• MDL： MFCD00134269
• Inchi： 1S/C8H17NO3/c1-3-10-5-7-12-8-6-11-4-2-9-1/h9H,1-8H2
• InChI Key： QNSRHBOZQLXYNV-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCNCC1

Computed Properties

• Exact Mass: 175.12100
• Monoisotopic Mass: 175.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.2
• Topological Polar Surface Area: 39.7

Experimental Properties

• Color/Form: solid
• Density: 1.1233 (rough estimate)
• Melting Point: 53.0 to 59.0 deg-C
• Boiling Point: 58-62 °C/0.005 mmHg(lit.)
• Flash Point: 110.8°C
• Refractive Index: 1.4476 (estimate)
• PSA: 39.72000
• LogP: -0.03180
• Solubility: Not determined

1,4,7-Trioxa-10-azacyclododecane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Storage Condition：0-6°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,4,7-Trioxa-10-azacyclododecane

Recent Advances in the Application of 1,4,7-Trioxa-10-azacyclododecane (CAS: 41775-76-2) in Chemical Biology and Pharmaceutical Research

1,4,7-Trioxa-10-azacyclododecane (CAS: 41775-76-2), a macrocyclic compound with a unique nitrogen-oxygen donor set, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, often referred to as a nitrogen-oxygen mixed-donor macrocycle, exhibits remarkable metal ion binding properties, making it a valuable scaffold for the development of novel therapeutic agents and diagnostic tools. Recent studies have explored its potential in areas such as radiopharmaceuticals, MRI contrast agents, and targeted drug delivery systems.

One of the most notable advancements involves the use of 1,4,7-Trioxa-10-azacyclododecane as a chelating agent for radiometals in nuclear medicine. Researchers have demonstrated its efficacy in binding isotopes such as gallium-68 and copper-64, which are critical for positron emission tomography (PET) imaging. The compound's high selectivity and stability under physiological conditions make it an ideal candidate for the development of next-generation radiopharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry highlighted its superior performance compared to traditional chelators like DOTA and NOTA, particularly in terms of in vivo stability and target specificity.

In addition to its applications in imaging, 1,4,7-Trioxa-10-azacyclododecane has shown promise in the design of MRI contrast agents. Its ability to form stable complexes with gadolinium(III) ions has been exploited to enhance the relaxivity and biocompatibility of contrast agents. Recent work by a team at the University of Cambridge has demonstrated that derivatives of this macrocycle can significantly reduce the risk of nephrogenic systemic fibrosis (NSF), a serious side effect associated with some gadolinium-based contrast agents. These findings were published in the Chemical Communications journal in early 2024.

The compound's versatility extends to targeted drug delivery systems as well. By functionalizing the macrocycle with targeting moieties such as peptides or antibodies, researchers have developed conjugates capable of delivering therapeutic payloads to specific tissues or cells. A recent study in Bioconjugate Chemistry reported the successful use of 1,4,7-Trioxa-10-azacyclododecane-based constructs for the targeted delivery of anticancer agents to tumor cells, resulting in improved efficacy and reduced off-target effects. The study also noted the compound's favorable pharmacokinetic profile, which enhances its potential for clinical translation.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 1,4,7-Trioxa-10-azacyclododecane derivatives. Recent efforts have focused on developing more efficient synthetic routes to facilitate large-scale production. A 2024 paper in Organic Process Research & Development described a novel one-pot synthesis method that significantly reduces the number of steps and improves overall yield, addressing a critical bottleneck in the commercialization of these compounds.

Looking ahead, the unique properties of 1,4,7-Trioxa-10-azacyclododecane position it as a key player in the advancement of precision medicine. Ongoing research is exploring its potential in theranostics, where diagnostic and therapeutic functions are combined in a single agent. With its demonstrated capabilities in metal ion chelation, biocompatibility, and functionalizability, this macrocycle is poised to make significant contributions to the fields of chemical biology and pharmaceutical sciences in the coming years.